2-{5,8-Dioxaspiro[3.5]nonan-6-yl}ethan-1-amine

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 2-(5,8-dioxaspiro[3.5]nonan-6-yl)ethanamine
• InChI: InChI=1S/C9H17NO2/c10-5-2-8-6-11-7-9(12-8)3-1-4-9/h8H,1-7,10H2
• InChI Key: NLMNVFLWSBKMSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)COCC(O2)CCN

Description

2-{5,8-Dioxaspiro[35]nonan-6-yl}ethan-1-amine is a chemical compound characterized by its unique spirocyclic structure, which includes a dioxaspiro nonane ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{5,8-Dioxaspiro[3.5]nonan-6-yl}ethan-1-amine typically involves the formation of the dioxaspiro nonane ring system followed by the introduction of the ethan-1-amine group. One common synthetic route includes the reaction of a suitable diol with a ketone to form the spirocyclic ring, followed by amination to introduce the ethan-1-amine group. Specific reaction conditions, such as temperature, solvent, and catalysts, can vary depending on the desired yield and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

2-{5,8-Dioxaspiro[3.5]nonan-6-yl}ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amine group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are crucial for achieving the desired products .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

2-{5,8-Dioxaspiro[3.5]nonan-6-yl}ethan-1-amine has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{5,8-Dioxaspiro[3.5]nonan-6-yl}ethan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its molecular targets and pathways are essential to understand its full range of actions .

Comparison with Similar Compounds

Similar Compounds

• 2-{5,8-Dioxaspiro[3.5]nonan-6-yl}acetic acid
• {5,8-Dioxaspiro[3.5]nonan-6-yl}methanesulfonyl chloride
• {5,8-Dioxaspiro[3.5]nonan-6-yl}methanol

Uniqueness

2-{5,8-Dioxaspiro[3.5]nonan-6-yl}ethan-1-amine is unique due to its specific spirocyclic structure and the presence of the ethan-1-amine group. This combination of features imparts distinct chemical and biological properties, making it a valuable compound for various research applications .